![molecular formula C21H17FN4O2S B2397129 2-((8-fluoro-5H-pyrimido[5,4-b]indol-4-yl)thio)-1-(6-methyl-2H-benzo[b][1,4]oxazin-4(3H)-yl)ethanone CAS No. 1116030-22-8](/img/structure/B2397129.png)
2-((8-fluoro-5H-pyrimido[5,4-b]indol-4-yl)thio)-1-(6-methyl-2H-benzo[b][1,4]oxazin-4(3H)-yl)ethanone
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Description
2-((8-fluoro-5H-pyrimido[5,4-b]indol-4-yl)thio)-1-(6-methyl-2H-benzo[b][1,4]oxazin-4(3H)-yl)ethanone is a useful research compound. Its molecular formula is C21H17FN4O2S and its molecular weight is 408.45. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization
The chemical compound is related to various heterocyclic compounds that have been synthesized for different scientific applications, including medicinal chemistry and material science. For instance, the synthesis and characterization of similar complex molecules involve intricate reactions that yield products with potential biological activities. One such example includes the synthesis of 3,1-benzoxazines and 3,1-benzothiazines, which were obtained through different synthetic routes, including the use of trifluoro-l-[2-(dialkyl-amino)phenyl]ethanones as intermediates. These compounds were then converted into mixtures of cis- and trans-pyrrolo- and pyrido[1,2-a][3,1]benzoxazines through thermal processes, showcasing the versatility and complexity of synthetic strategies in heterocyclic chemistry (Nijhuis et al., 2010).
Biological Activities
The compound's structure hints at possible biological activities, given its heterocyclic core and functional groups. Similar compounds have been evaluated for various biological activities, including anticonvulsant and anticancer properties. For example, clubbed indole-1,2,4-triazine derivatives were synthesized and assessed for their anticonvulsant activities, revealing significant potential in maximal electroshock tests and other screening methods. This research highlights the therapeutic potential of such complex molecules in neuropharmacology and could guide further investigations into related compounds (Ahuja & Siddiqui, 2014).
Chemical Transformations and Reactions
The compound's intricate structure, featuring a blend of pyrimidoindole and benzoxazine rings, suggests its involvement in diverse chemical transformations. For example, research on thienothiophene derivatives, which share structural similarities with the compound , has led to the development of new materials with unique electronic properties. Such studies underline the importance of understanding the reactivity and transformation pathways of complex heterocyclic systems for applications in material science and organic electronics (Mabkhot et al., 2011).
properties
IUPAC Name |
2-[(8-fluoro-5H-pyrimido[5,4-b]indol-4-yl)sulfanyl]-1-(6-methyl-2,3-dihydro-1,4-benzoxazin-4-yl)ethanone |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H17FN4O2S/c1-12-2-5-17-16(8-12)26(6-7-28-17)18(27)10-29-21-20-19(23-11-24-21)14-9-13(22)3-4-15(14)25-20/h2-5,8-9,11,25H,6-7,10H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FLUOXBJSBOHXCW-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=C1)OCCN2C(=O)CSC3=NC=NC4=C3NC5=C4C=C(C=C5)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H17FN4O2S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
408.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-((8-fluoro-5H-pyrimido[5,4-b]indol-4-yl)thio)-1-(6-methyl-2H-benzo[b][1,4]oxazin-4(3H)-yl)ethanone |
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